Cas no 5292-45-5 (Dimethyl nitroterephthalate)

Dimethyl nitroterephthalate Properties

Names and Identifiers

• Dimethyl 2-nitroterephthalate
• Nitroterephthalic Acid Dimethyl Ester
• 2-Nitrobenzene-1,4-dicarboxylic acid dimethyl ester~Nitroterephthalic acid dimethyl ester
• Dimethyl 2-nitrobenzene-1,4-dicarboxylate
• 2-Nitro Terephthalic Acid Dimethyl Ester
• Dimethyl nitroterephthalate
• Terephthalic acid, nitro-, dimethyl ester
• 1,4-Benzenedicarboxylic acid, 2-nitro-, dimethyl ester
• 59QLU09DZ4
• 1,4-Benzenedicarboxylic acid, 2-nitro-, 1,4-dimethyl ester
• PAYWCKGMOYQZAW-UHFFFAOYSA-N
• di-methyl nitroterephthalate
• 1, 2-nitro-, dime
• CS-W014660
• D77771
• AMY3507
• FT-0625090
• SCHEMBL559830
• DTXSID5022223
• NS00001909
• AKOS000264989
• Dimethyl2-nitroterephthalate
• W-105787
• Dimethyl Nitroterephthalate
• EC 226-134-1
• N0501
• 1, 2-nitro-, dimethyl ester
• 5292-45-5
• SY038228
• MFCD00008422
• NSC-5056
• dimethyl 1-nitrobenzene-2,5-dicarboxylate
• NSC5056
• Q27261712
• EINECS 226-134-1
• NSC 5056
• UNII-59QLU09DZ4
• DIMETHYL 2-NITRO-1,4-BENZENEDICARBOXYLATE
• ALBB-019838
• Nitroterephthalic acid dimethyl ester
• +Expand

• MDL： MFCD00008422
• InChIKey： PAYWCKGMOYQZAW-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO6/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)11(14)15/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[N+](=O)[O-])=O
• BRN： 1993064

Computed Properties

• Exact Mass: 239.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 239.042987
• Heavy Atom Count: 17
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 98.4

Experimental Properties

• LogP: 1.69120
• PSA: 98.42000
• Refractive Index: 1.5310 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 353.2℃ at 760 mmHg
• Melting Point: 74.0 to 77.0 deg-C
• Flash Point: 160.1°C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1.272

Dimethyl nitroterephthalate Security Information

• WGK Germany：2
• Safety Term：S37/39-S26
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H401
• Warning Statement： P273-P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

Dimethyl nitroterephthalate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%